Cas no 1214334-98-1 (Methyl 4-chloro-2,3-difluorobenzoate)

• Product Name: Methyl 4-chloro-2,3-difluorobenzoate
• CAS No: 1214334-98-1
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD14698003
• CID: 1031036
• PubChem ID: 46311095
• Update Time: 2025-11-02

Methyl 4-chloro-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2,3-difluorobenzoate
• 1214334-98-1
• Benzoic acid, 4-chloro-2,3-difluoro-, methyl ester
• DTXSID10673204
• MFCD14698003
• CS-0193951
• Methyl4-chloro-2,3-difluorobenzoate
• AMY6698

• MDL： MFCD14698003
• Inchi： 1S/C8H5ClF2O2/c1-13-8(12)4-2-3-5(9)7(11)6(4)10/h2-3H,1H3
• InChI Key： LVPFZWHSCSDSKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1F)F

Computed Properties

• Exact Mass: 205.9946134g/mol
• Monoisotopic Mass: 205.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 4-chloro-2,3-difluorobenzoate

Comprehensive Overview of Methyl 4-chloro-2,3-difluorobenzoate (CAS No. 1214334-98-1): Properties, Applications, and Industry Trends

Methyl 4-chloro-2,3-difluorobenzoate (CAS No. 1214334-98-1) is a fluorinated aromatic ester with significant relevance in pharmaceutical intermediates and specialty chemical synthesis. This compound, characterized by its chloro and difluoro substituents on the benzene ring, exhibits unique reactivity patterns that make it valuable for constructing complex molecular architectures. As the demand for fluorinated compounds surges in drug discovery and materials science, understanding its properties and applications becomes critical for researchers and industry professionals.

The molecular structure of Methyl 4-chloro-2,3-difluorobenzoate combines a benzoate ester backbone with strategic halogen placements, enabling selective functionalization. Recent studies highlight its role in synthesizing active pharmaceutical ingredients (APIs), particularly in kinase inhibitors and agrochemicals. With the rise of green chemistry trends, researchers are exploring solvent-free esterification methods to produce this compound, aligning with sustainability goals while maintaining high yields (>85%).

Analytical techniques such as HPLC and GC-MS are essential for quality control of CAS No. 1214334-98-1, ensuring purity levels >98% for pharmaceutical applications. The compound's stability under ambient conditions (decomposition point: 215°C) facilitates storage and transportation, though inert atmosphere handling is recommended for long-term preservation. Its lipophilicity (LogP: 2.8) makes it particularly useful in designing blood-brain barrier penetrating drugs, a hot topic in CNS drug development forums.

Industry reports indicate growing interest in difluorinated building blocks like this compound, driven by the fluorine pharmaceutical market projected to reach $5.6B by 2027. Patent analyses reveal its incorporation in next-gen anticancer agents, with modifications at the 4-position enabling targeted activity. Environmental considerations are also shaping its use; the chloro-difluoro motif shows lower bioaccumulation potential compared to perfluorinated analogs, addressing PFAS replacement challenges.

For synthetic chemists, the methyl ester group in 1214334-98-1 serves as a versatile handle for hydrolysis, aminolysis, or reduction reactions. Recent flow chemistry applications demonstrate its efficient conversion to carboxylic acid derivatives with residence times under 5 minutes. These advancements respond to frequent search queries about high-throughput synthesis of fluorinated intermediates, particularly from researchers optimizing parallel reaction screening platforms.

Regulatory landscapes for halogenated benzoates continue evolving, with REACH compliance data now available for this CAS number. Safety assessments indicate moderate ecotoxicity (LC50 Daphnia magna: 32 mg/L), prompting development of biodegradable alternatives in non-essential applications. Nevertheless, its irreplaceable role in heterocyclic synthesis maintains demand, especially for constructing fused ring systems prevalent in antiviral medications.

Emerging applications in electronic materials leverage the compound's fluorine-induced dipole moments for organic semiconductor doping. This intersects with trending searches about flexible electronics and OLED precursors, opening new commercial avenues. Analytical reference standards of Methyl 4-chloro-2,3-difluorobenzoate now feature in HPLC calibration kits, reflecting its dual role as both reagent and analytical marker.

Supply chain analytics show 78% availability stability for 1214334-98-1 among specialty chemical vendors, with just-in-time manufacturing models reducing inventory costs. Technical grade pricing ranges $120-150/kg, while GMP-grade material commands 3x premiums for clinical trial use. These economic factors are frequently searched alongside cost optimization strategies in fine chemical procurement.

Future research directions include enzyme-mediated derivatization of this compound, capitalizing on its balanced electrophilic reactivity for biocatalytic processes. Computational chemistry studies (DFT calculations) of its conformational preferences are aiding molecular docking simulations, particularly for protein-ligand interaction studies in fragment-based drug design.